Cas no 1200497-71-7 (1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo1,b2-bpyrazole-6-carboxylic Acid)

• Product Name: 1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo1,b2-bpyrazole-6-carboxylic Acid
• CAS No: 1200497-71-7
• MF: C₁₁H₁₅N₃O₄
• MW: 253.255
• CID: 4670920
• PubChem ID: 58440994
• Update Time: 2025-10-06

1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo1,b2-bpyrazole-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-6-carboxylic acid
• 1-{[(2-Methyl-2-propanyl)oxy]carbonyl}-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-6-carboxylic acid
• 1H-Imidazo[1,2-b]pyrazole-1,6-dicarboxylic acid, 2,3-dihydro-, 1-(1,1-dimethylethyl) ester
• 1-(TERT-BUTOXYCARBONYL)-2,3-DIHYDRO-1H-IMIDAZO[1,2-B]PYRAZOLE-6-CARBOXYLICACID
• MFCD24467669
• 1200497-71-7
• AYB49771
• DS-12330
• AKOS024115404
• 1-(TERT-BUTOXYCARBONYL)-2H,3H-PYRAZOLO[1,5-A]IMIDAZOLE-6-CARBOXYLIC ACID
• SCHEMBL170000
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroimidazo[1,2-b]pyrazole-6-carboxylic acid
• 1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo1,b2-bpyrazole-6-carboxylic Acid

• Inchi： InChI=1S/C11H15N3O4/c1-11(2,3)18-10(17)13-4-5-14-8(13)6-7(12-14)9(15)16/h6H,4-5H2,1-3H3,(H,15,16)
• InChI Key： XQYNMLQBVLRLNZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN2C1=CC(=N2)C(=O)O

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo1,b2-bpyrazole-6-carboxylic Acid

1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo[1,b]pyrazole-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1200497-71-7, known as 1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo[1,b]pyrazole-6-carboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-b]pyrazoles, which are heterocyclic structures with unique electronic properties and potential bioactivity. The presence of the tert-butoxycarbonyl (Boc) group and the carboxylic acid moiety introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of imidazo[1,2-b]pyrazoles in drug discovery. These heterocycles are known to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The 6-carboxylic acid group in this compound provides an excellent site for further functionalization, such as conjugation with other bioactive molecules or incorporation into larger molecular frameworks. This feature makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of 1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo[1,b]pyrazole-6-carboxylic Acid involves a multi-step process that typically begins with the preparation of the imidazo[1,2-b]pyrazole core. This is followed by the introduction of the tert-butoxycarbonyl group via a protection reaction and subsequent oxidation or reduction steps to achieve the desired stereochemistry. The carboxylic acid group is often introduced via hydrolysis of an ester or nitrile intermediate. The overall synthesis pathway demonstrates the versatility of this compound as a building block in organic synthesis.

In terms of applications, this compound has been explored in various contexts. For instance, its ability to act as a chiral auxiliary in asymmetric synthesis has been reported in recent literature. Additionally, its role as a precursor for more complex molecules with enhanced bioavailability and target specificity has been documented in several research articles. The combination of its structural features and functional groups makes it an ideal candidate for exploring new chemical space in drug discovery programs.

From a structural perspective, the imidazo[1,b]pyrazole ring system is characterized by its fused bicyclic structure, which imparts rigidity and planarity to the molecule. These properties are advantageous in stabilizing specific conformations that are critical for binding to biological targets such as enzymes or receptors. The tert-butoxycarbonyl group serves as a protecting group during synthesis but can also influence the molecule's solubility and stability under different conditions.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes and affinities of this compound with various biological targets. Molecular docking studies have revealed that the carboxylic acid group plays a pivotal role in hydrogen bonding interactions with key residues in protein active sites. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, highlighting regions of high electron density that could be exploited for redox reactions or other chemical transformations.

In conclusion, 1-(tert-Butoxycarbonyl)-2,3-dihydro-1H-imidazo[1,b]pyrazole-6-carboxylic Acid is a versatile and intriguing compound with significant potential in both academic research and industrial applications. Its unique structure, functional diversity, and promising biological profiles make it an essential molecule for further exploration in drug discovery and materials science.